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Abstract

TD-1092 is a potent, cell-permeable, pan-Inhibitor of Apoptosis (IAP) protein degrader. It
functions as a Proteolysis Targeting Chimera (PROTAC), inducing the degradation of cellular
IAP1 (clAP1), cellular IAP2 (clAP2), and X-linked IAP (XIAP) through a Cereblon (CRBN)-
dependent mechanism.[1][2] This degradation of anti-apoptotic IAP proteins leads to the
activation of caspases and induction of apoptosis in cancer cells. Furthermore, TD-1092 has
been shown to inhibit the Tumor Necrosis Factor-alpha (TNFa)-mediated Nuclear Factor-kappa
B (NF-kB) signaling pathway.[1][2] These application notes provide detailed protocols for
utilizing TD-1092 in common preclinical research assays.

Mechanism of Action

TD-1092 is a heterobifunctional molecule that simultaneously binds to an E3 ubiquitin ligase
(Cereblon) and IAP proteins. This proximity induces the ubiquitination and subsequent
proteasomal degradation of clAP1, clAP2, and XIAP. The depletion of these key negative
regulators of apoptosis results in the activation of effector caspases, such as Caspase-3 and
Caspase-7, ultimately leading to programmed cell death. Additionally, by promoting the
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degradation of clAPs, TD-1092 blocks the canonical NF-kB signaling cascade initiated by
TNFa.

TD-1092 Mechanism of Action
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Caption: TD-1092 mediated degradation of IAP proteins and its downstream effects.

Data Presentation

The following tables summarize the effective concentrations and incubation times for TD-1092
in various in vitro assays based on available data.
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XIAP.
Caspase-3/7 0.01,0.1,1 Activation of
o MCF-7 18 hours [1]
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tosis death.
Cell Growth 0.395 uM Inhibition of
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Inhibition (IG50) cell growth.
_ Inhibition of
o Triple-
Inhibition of ) TNFo-
) ) Negative )
Cell Migration 0.1 uMm 24 hours induced [1]
i Breast o
& Invasion migration and
Cancer Cells ) )
invasion.
Inhibition of
NF-kB
- TNFo-
Pathway Not Specified 1 pM 6 hours ) [1]
induced NF-
Inhibition . .
KB signaling.

Experimental Protocols
Western Blot for IAP Degradation

This protocol describes the detection of clAP1, clAP2, and XIAP protein levels following
treatment with TD-1092.
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Western Blot Workflow for IAP Degradation
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Annexin V/PI Apoptosis Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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